Cas no 708257-91-4 (1,8-Heptadecadiene-4,6-diyne-3,10-diol, (3R,10S)-)

• Product Name: 1,8-Heptadecadiene-4,6-diyne-3,10-diol, (3R,10S)-
• CAS No: 708257-91-4
• Molecular Formula: C₁₇H₂₄O₂
• Molecular Weight: 260.37126
• CID: 546501
• PubChem ID: 95790147

1,8-Heptadecadiene-4,6-diyne-3,10-diol, (3R,10S)- Properties

Names and Identifiers

• 1,8-Heptadecadiene-4,6-diyne-3,10-diol, (3R,10S)-
• Panaxydiol
• (3S,8E,10R)-heptadeca-1,8-dien-4,6-diyne-3,10-diol
• 708257-91-4
• AKOS037515169
• FS-7994
• CHEMBL4645132
• Patchoulen-beta
• (3R,10S)-HEPTADECA-1,8-DIEN-4,6-DIYNE-3,10-DIOL
• (3R,10S)-Heptadeca-1,8-diene-4,6-diyne-3,10-diol
• NS00094691
• DTXSID30825627

• InChIKey： DSVMWGREWREVQQ-ODQHEUEKSA-N
• Inchi： InChI=1S/C17H24O2/c1-3-5-6-7-11-14-17(19)15-12-9-8-10-13-16(18)4-2/h4,12,15-19H,2-3,5-7,11,14H2,1H3/b15-12+/t16-,17+/m1/s1
• SMILES： CCCCCCCC(C=CC#CC#CC(C=C)O)O

Computed Properties

• Exact Mass: 260.17772
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 260.177630004g/mol
• Heavy Atom Count: 19
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols